4-chloro-N-(1-cyano-1-methylpropyl)benzamide

Specification

• CAS No.: 1249546-88-0
• Molecular Formula: C12H13ClN2O
• Molecular Weight: 236.7
• IUPAC Name: 4-chloro-N-(2-cyanobutan-2-yl)benzamide
• Standard InChI: InChI=1S/C12H13ClN2O/c1-3-12(2,8-14)15-11(16)9-4-6-10(13)7-5-9/h4-7H,3H2,1-2H3,(H,15,16)
• Standard InChI Key: VFBNWYPWTZGNRN-UHFFFAOYSA-N
• SMILES: CCC(C)(C#N)NC(=O)C1=CC=C(C=C1)Cl

Introduction

4-Chloro-N-(1-cyano-1-methylpropyl)benzamide is an organic compound belonging to the benzamide derivative family. Its molecular formula is $C_{11}H_{12}ClN_2O$, and it features a chloro substituent on the benzene ring along with a cyano group attached to a methylpropyl chain. This unique structural combination contributes to its chemical reactivity and potential applications in various scientific and industrial fields.

Laboratory Synthesis

The preparation of 4-chloro-N-(1-cyano-1-methylpropyl)benzamide typically involves:

• Reacting 4-chlorobenzoyl chloride with 1-cyano-1-methylpropylamine.

• Using a base such as triethylamine to neutralize the hydrochloric acid byproduct.

• Stirring the reaction mixture at room temperature for several hours to ensure complete conversion.

Industrial Synthesis

For large-scale production, continuous flow processes are employed to improve efficiency and yield. Advanced techniques such as automated reactors allow precise control over reaction conditions (e.g., temperature, pressure). Purification is achieved through recrystallization or chromatography.

Chemistry

• Used as a precursor or building block in synthesizing more complex organic molecules.

• Its functional groups make it suitable for nucleophilic substitution reactions.

Biology

• Investigated as a ligand in biochemical assays due to its ability to form hydrogen bonds and interact with biological macromolecules.

Medicine

• Explored for potential pharmacological properties, including anti-inflammatory and anticancer activities.

Industry

• Utilized in the development of specialty chemicals and materials, particularly those requiring functionalized aromatic compounds.

Comparison with Similar Compounds

Compound	Key Differences
4-Chloro-N-phenylbenzamide	Lacks cyano and methylpropyl groups
4-Chloro-N-(3-methoxypropyl)benzamide	Contains a methoxy group instead of a cyano group
4-Chloro-N-(1-cyanoethyl)benzamide	Features a shorter cyanoethyl chain

The presence of both the chloro substituent and cyano group in 4-chloro-N-(1-cyano-1-methylpropyl)benzamide makes it chemically unique, enabling diverse applications.

Mechanism of Action

As a benzamide derivative, this compound is hypothesized to:

• Participate in nucleophilic substitution reactions.

• Interact with enzymes or receptors via its amide group, potentially influencing biochemical pathways related to aromatic compound metabolism.

Safety and Toxicity